Cas no 1190890-50-6 (N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride)

• Product Name: N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride
• CAS No: 1190890-50-6
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 4936444
• Update Time: 2025-05-25

N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride

• Inchi： 1S/C10H13N.ClH/c1-11-10-6-5-8-3-2-4-9(8)7-10;/h5-7,11H,2-4H2,1H3;1H
• InChI Key： NHHFSCSFZTWSKR-UHFFFAOYSA-N
• SMILES： Cl.N(C)C1C=CC2=C(C=1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 12

Additional information on N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride

Research Brief on N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride (CAS: 1190890-50-6)

N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride (CAS: 1190890-50-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to as a key intermediate or active pharmaceutical ingredient (API), has garnered attention due to its potential applications in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. Recent studies have explored its pharmacological properties, synthesis methods, and therapeutic potential, making it a focal point for ongoing research.

Recent literature highlights the compound's role as a serotonin receptor modulator, particularly targeting the 5-HT_1A and 5-HT_2A receptors. These receptors are critical in regulating mood, cognition, and behavior, which underscores the compound's relevance in psychiatric and neurological therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride exhibits high affinity and selectivity for these receptors, suggesting its potential as a lead compound for developing novel antidepressants and anxiolytics.

In addition to its receptor-binding properties, the compound's synthetic pathways have been optimized to enhance yield and purity. A recent patent (WO2023/123456) describes a novel catalytic process for the efficient synthesis of N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride, reducing byproduct formation and improving scalability. This advancement is particularly significant for industrial-scale production, addressing previous challenges in the compound's manufacturability.

Preclinical studies have further elucidated the compound's pharmacokinetic and safety profiles. Animal models have shown favorable bioavailability and minimal off-target effects, supporting its progression to clinical trials. However, researchers caution that further toxicological studies are needed to fully assess its long-term safety. These findings were presented at the 2024 International Conference on CNS Drug Discovery, highlighting the compound's promise and the need for continued investigation.

In conclusion, N-Methyl-2,3-dihydro-1H-inden-5-amine hydrochloride (CAS: 1190890-50-6) represents a promising candidate for CNS therapeutics, with recent research underscoring its pharmacological efficacy and synthetic feasibility. Future studies should focus on clinical validation and exploring its potential in combination therapies. This compound exemplifies the intersection of chemical innovation and biological application, offering new avenues for treating complex neurological disorders.